3-(4-morpholinyl)-1-oxa-8-azaspiro[4.5]decane dihydrochloride

• IUPAC Name: 3-morpholin-4-yl-1-oxa-8-azaspiro[4.5]decane;dihydrochloride
• InChI: InChI=1S/C12H22N2O2.2ClH/c1-3-13-4-2-12(1)9-11(10-16-12)14-5-7-15-8-6-14;;/h11,13H,1-10H2;2*1H
• InChI Key: IIQPJTDVGOSKOW-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12CC(CO2)N3CCOCC3.Cl.Cl
• Molecular Formula: C12H24Cl2N2O2
• Molecular Weight: 299.23 g/mol

Description

3-(4-morpholinyl)-1-oxa-8-azaspiro[4.5]decane dihydrochloride, commonly known as MORPH, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to the spirocyclic class of compounds and has a unique chemical structure that makes it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of MORPH is not fully understood, but it is believed to involve the interaction between the spirocyclic structure of the compound and its target molecules. This interaction may lead to changes in the conformation or activity of the target molecules, resulting in the observed biological effects.
Biochemical and Physiological Effects
MORPH has been shown to exhibit a variety of biochemical and physiological effects. In addition to its metal ion detection and drug development potential, this compound has been found to have antioxidant and anti-inflammatory properties. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MORPH in lab experiments is its unique chemical structure, which makes it a versatile tool for various research applications. Its ability to selectively bind to metal ions and exhibit biological activity also makes it a valuable compound for drug development.
However, there are also some limitations to using MORPH in lab experiments. Its synthetic nature and complex structure make it difficult and expensive to produce, which may limit its availability for some researchers. Additionally, its potential toxicity and side effects need to be carefully evaluated before using it in biological systems.

Future Directions

There are several future directions for research involving MORPH. One area of interest is the development of new drugs based on the structure of this compound. Its unique spirocyclic structure and biological activity make it a promising candidate for the development of new therapeutic agents.
Another potential direction for research is the use of MORPH as a tool for the detection and quantification of metal ions in biological samples. Its high selectivity and sensitivity for certain metal ions make it a valuable tool for studying metal ion homeostasis and its role in various diseases.
In conclusion, 3-(4-morpholinyl)-1-oxa-8-azaspiro[4.5]decane dihydrochloride, or MORPH, is a synthetic compound with unique chemical properties that make it a promising candidate for various research applications. Its potential applications in drug development, metal ion detection, and biological studies make it a valuable tool for the scientific community.

Synthesis Methods

The synthesis of MORPH involves the reaction of 4-morpholinyl-1,2,5-oxadiazol-3-amine with 1,8-diaminooctane in the presence of hydrochloric acid. The resulting compound is then purified using various techniques such as recrystallization or column chromatography. The final product is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

MORPH has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions such as copper and zinc. This compound has been shown to selectively bind to these metal ions and emit strong fluorescence signals, making it a valuable tool for the detection and quantification of these ions in biological samples.
Another area of research where MORPH has shown potential is in the development of new drugs for the treatment of various diseases. This compound has been found to exhibit antitumor and antimicrobial activities, and its unique chemical structure makes it a promising candidate for drug development.